Cas no 136440-67-0 (Sescandelin B)

Sescandelin B structure
Sescandelin B structure
Product name:Sescandelin B
CAS No:136440-67-0
MF:C11H10O5
MW:222.194103717804
CID:2051014
PubChem ID:71435035

Sescandelin B Chemical and Physical Properties

Names and Identifiers

    • Sescandelin B
    • sescandelin-B
    • 6,8-Dihydroxy-4-(hydroxymethyl)-3-methyl-1H-2-benzopyran-1-one
    • AKOS040735936
    • CHEBI:201887
    • 6,8-DIHYDROXY-4-(HYDROXYMETHYL)-3-METHYLISOCHROMEN-1-ONE
    • 136440-67-0
    • Inchi: InChI=1S/C11H10O5/c1-5-8(4-12)7-2-6(13)3-9(14)10(7)11(15)16-5/h2-3,12-14H,4H2,1H3
    • InChI Key: SIGBMSMENCGPQO-UHFFFAOYSA-N
    • SMILES: Cc1oc(=O)c2c(O)cc(O)cc2c1CO

Computed Properties

  • Exact Mass: 222.05282342g/mol
  • Monoisotopic Mass: 222.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87Ų
  • XLogP3: 0.8

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